![molecular formula C9H12O3S B1651098 [4-(Methanesulfonylmethyl)phenyl]methanol CAS No. 1227370-65-1](/img/structure/B1651098.png)
[4-(Methanesulfonylmethyl)phenyl]methanol
Cat. No. B1651098
M. Wt: 200.26
InChI Key: SYQAHAMSZLVYEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08124629B2
Procedure details
Triphenylphosphine (5.71 g, 21.8 mmol), carbon tetrachloride (8.4 mL, 87 mmol), and tetrahydrofuran (12 mL) were combined in a round bottom flask under argon and stirred at room temperature for 10 minutes. A heterogeneous mixture of (4-methanesulfonylmethyl-phenyl)-methanol (2.18 g, 10.9 mmol) and tetrahydrofuran (37 mL) were added to the reaction mixture, and then the mixture was heated at 75° C. for 3 hours. The reaction mixture was cooled to room temperature, and then partitioned between ethyl acetate and water. The organic phase was dried over MgSO4, filtered, and concentrated to give the crude product as an oily solid. A solution of this crude product and dichloromethane was concentrated over silica gel, and the resulting silica gel supported crude product was loaded onto a RediSep® Flash column. Flash chromatography (25%-40% ethyl acetate in hexanes) afforded 1.59 g (67%) of 1-chloromethyl-4-methanesulfonylmethyl benzene as a white solid. 1H NMR (300 MHz, DMSO-d6) δ ppm 7.47 (d, J=8.2 Hz, 2 H), 7.41 (d, J=8.2 Hz, 2 H), 4.78 (s, 2 H), 4.50 (s, 2 H), 2.91 (s, 3 H).
Yield
67%
Identifiers
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REACTION_CXSMILES
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C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.[C:20]([Cl:24])(Cl)(Cl)Cl.[CH3:25][S:26]([CH2:29][C:30]1[CH:35]=[CH:34][C:33](CO)=[CH:32][CH:31]=1)(=[O:28])=[O:27]>O1CCCC1>[Cl:24][CH2:20][C:33]1[CH:32]=[CH:31][C:30]([CH2:29][S:26]([CH3:25])(=[O:28])=[O:27])=[CH:35][CH:34]=1
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Inputs
Step One
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Name
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|
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Quantity
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5.71 g
|
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Type
|
reactant
|
|
Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
|
|
Name
|
|
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Quantity
|
8.4 mL
|
|
Type
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reactant
|
|
Smiles
|
C(Cl)(Cl)(Cl)Cl
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|
Name
|
|
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Quantity
|
12 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
Step Two
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Name
|
|
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Quantity
|
2.18 g
|
|
Type
|
reactant
|
|
Smiles
|
CS(=O)(=O)CC1=CC=C(C=C1)CO
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Name
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|
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Quantity
|
37 mL
|
|
Type
|
solvent
|
|
Smiles
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O1CCCC1
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
stirred at room temperature for 10 minutes
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Rate
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UNSPECIFIED
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|
RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
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Type
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ADDITION
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|
Details
|
were added to the reaction mixture
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
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the mixture was heated at 75° C. for 3 hours
|
|
Duration
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3 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The reaction mixture was cooled to room temperature
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
partitioned between ethyl acetate and water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
The organic phase was dried over MgSO4
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to give the crude product as an oily solid
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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A solution of this crude product and dichloromethane was concentrated over silica gel
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Outcomes
Product
Details
Reaction Time |
10 min |
|
Name
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|
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Type
|
product
|
|
Smiles
|
ClCC1=CC=C(C=C1)CS(=O)(=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.59 g | |
| YIELD: PERCENTYIELD | 67% | |
| YIELD: CALCULATEDPERCENTYIELD | 66.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
